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Compound of Interest

Compound Name: Bis(chloromethyl) ether

Cat. No.: B030013

Due to the extremely hazardous and carcinogenic nature of bis(chloromethyl) ether (BCME),
and in accordance with chemical safety protocols, this document will not provide detailed
synthesis instructions. BCME is a potent carcinogen, and its formation, even as an unintended
byproduct, is subject to strict regulation.

This guide will instead focus on the known properties, hazards, and critical safety information
regarding bis(chloromethyl) ether from a defensive and educational perspective, intended to
inform researchers and scientists of its risks.

Overview of Bis(chloromethyl) ether (BCME)

Bis(chloromethyl) ether is a volatile, colorless liquid belonging to the haloether class. It is
primarily used as a chemical intermediate and an alkylating agent in organic synthesis,
particularly for chloromethylation. However, its extreme toxicity and carcinogenicity have
severely restricted its use. It is classified as a Group 1 carcinogen by the IARC, meaning it is
carcinogenic to humans.

Properties and Hazards

BCME is a highly reactive and flammable liquid.[1] It is unstable in moist air and hydrolyzes
rapidly in water to form formaldehyde and hydrochloric acid.[2] This reactivity contributes to its
hazardous nature, as its decomposition products are also toxic and corrosive.[1][2]

Data Presentation: Physical and Chemical Properties
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Property Value Reference

Molecular Formula C2H4CI20 [2]

Molecular Weight 114.96 g/mol [3]

Appearance Colorless liquid [2][3]

Odor Suffocating,'unpleasant, A1)
chloroform-like

Boiling Point 104 °C (219 °F) [3]

Melting Point -41.5 °C (-42.7 °F) [3]

Density 1.328 g/cm3 at 20 °C [3]

Flash Point <19 °C (< 66 °F) [5]

Vapor Pressure

30 mmHg at 22 °C

[5]

Water Solubility

Dissolves and degrades

rapidly

[2]14]

Hydrolysis Half-life

~38 seconds in water at 20°C

[6]

Toxicology and Carcinogenicity

The primary danger of bis(chloromethyl) ether is its potent carcinogenicity.[7] Numerous

epidemiological studies of occupationally exposed workers have demonstrated a significantly

increased risk of lung cancer, particularly small-cell carcinoma.[4][7] The International Agency

for Research on Cancer (IARC) classifies BCME in Group 1, "carcinogenic to humans."[7]

» Routes of Exposure: The most likely route of exposure is inhalation of vapors.[4] However, it

is also toxic via skin absorption and ingestion.[2][8]

o Acute Effects: Short-term exposure can cause severe irritation to the skin, eyes, and

respiratory tract.[1][9] High concentrations can lead to pulmonary edema, a medical

emergency.[1]

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Bis_Chloromethyl_-Ether
https://www.ncbi.nlm.nih.gov/books/NBK591393/table/ch4.tab2/?report=objectonly
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_Chloromethyl_-Ether
https://www.ncbi.nlm.nih.gov/books/NBK591393/table/ch4.tab2/?report=objectonly
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_Chloromethyl_-Ether
https://einsteinmed.edu/sites/default/files/2024-07/Bis-CME.pdf
https://www.osha.gov/chemicaldata/400
https://www.ncbi.nlm.nih.gov/books/NBK591393/table/ch4.tab2/?report=objectonly
https://www.ncbi.nlm.nih.gov/books/NBK591393/table/ch4.tab2/?report=objectonly
https://www.ncbi.nlm.nih.gov/books/NBK591393/table/ch4.tab2/?report=objectonly
https://www.osha.gov/chemicaldata/400
https://www.osha.gov/chemicaldata/400
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_Chloromethyl_-Ether
https://einsteinmed.edu/sites/default/files/2024-07/Bis-CME.pdf
https://www.canada.ca/en/health-canada/services/environmental-workplace-health/reports-publications/environmental-contaminants/canadian-environmental-protection-act-priority-substances-list-report-chloromethyl-ether-chloromethyl-methyl-ether.html
https://www.benchchem.com/product/b030013?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK590788/
https://einsteinmed.edu/sites/default/files/2024-07/Bis-CME.pdf
https://www.ncbi.nlm.nih.gov/books/NBK590788/
https://www.ncbi.nlm.nih.gov/books/NBK590788/
https://einsteinmed.edu/sites/default/files/2024-07/Bis-CME.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_Chloromethyl_-Ether
https://www.ebsco.com/research-starters/health-and-medicine/bischloromethyl-ether-and-technical-grade-chloromethyl-methyl
https://nj.gov/health/eoh/rtkweb/documents/fs/0234.pdf
https://www.epa.gov/sites/default/files/2016-09/documents/bis-chloromethyl-ether.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0234.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Chronic Effects: Long-term exposure is linked to chronic respiratory issues like bronchitis
and, most significantly, lung cancer.[4][9] There is considered to be no safe level of exposure
to a carcinogen like BCME.[1][10]

Formation and Decomposition

BCME is not known to occur naturally.[4] It can be formed as a byproduct during the production
of other chemicals, such as technical-grade chloromethyl methyl ether (CMME).[2] It can also
form spontaneously when formaldehyde, hydrogen chloride, and water are mixed, even at low
concentrations.[4]

Due to its high reactivity, BCME does not persist long in the environment.[4]
 In Water: It rapidly hydrolyzes into formaldehyde and hydrochloric acid.[6]

e In Air: It is broken down by sunlight and reactions with other atmospheric chemicals, with an
estimated atmospheric half-life of about 1.4 hours.[11]

Safety and Handling Protocols

Given its extreme hazard profile, handling BCME requires the most stringent safety protocols.
The Occupational Safety and Health Administration (OSHA) has specific standards for its
handling (29 CFR 1910.1003).

Experimental Protocol: Risk Mitigation Workflow

Any procedure involving BCME or chemicals that could inadvertently generate it (e.qg.,
formaldehyde and HCI) must follow a strict risk mitigation workflow. This is not a synthesis
protocol but a mandatory safety process.

o Hazard Assessment: Before any work, a thorough risk assessment must be conducted,
identifying BCME as a potential carcinogen and acute toxin.

¢ Engineering Controls: All manipulations must occur within a certified, negative-pressure
glovebox or a similar fully enclosed system with dedicated exhaust ventilation. Open-vessel
operations are prohibited.
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e Personal Protective Equipment (PPE): This includes a full-face respirator with appropriate
cartridges, multi-layer chemical-resistant gloves (e.g., Saranex), and non-porous, fully
enclosed protective clothing.

o Decontamination & Disposal: All equipment and surfaces must be decontaminated. A
common method involves washing with an aqueous ammonia solution, which reacts quickly
with BCME.[12] All waste must be treated as hazardous carcinogenic material and disposed
of according to strict regulatory guidelines.

e Monitoring: The work area must be continuously monitored for airborne BCME. A regulated,
clearly marked area should be established where the chemical is handled or stored.[4]

o Emergency Preparedness: An emergency plan must be in place, including immediate access
to safety showers, eyewash stations, and first aid. Personnel must be trained on emergency
procedures for inhalation, skin/eye contact, and spills.

Mandatory Visualization: Hazard Control Logic

The following diagram illustrates the logical workflow for ensuring safety when the presence of
BCME is known or suspected.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.tandfonline.com/doi/abs/10.1080/03067317608071118
https://einsteinmed.edu/sites/default/files/2024-07/Bis-CME.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Phase 1: Planning & Assessment

Potential for
BCME Presence

Conduct Formal
Risk Assessment

A

Obtain Prior
Authorization

Phase 2: Execg 'tion & Control

Implement Engineering Controls
(Glovebox, Ventilation)

Don Full PPE
(Respirator, Gloves, Suit)

\

Execute Procedure in
Regulated Area

\

Continuous Air
Monitoring

y

T
i
Phase 3: Post-Procedure |

Decontaminate Surfaces

Emergency Event
(Spill, Exposure)

& Equipment (e.g., Ammonia)

Segregate & Dispose
of Hazardous Waste

Evacuate & Alert

A

Administer First Aid
(Shower, Eyewash)

Procedure Complete

\
Report to EHS

Click to download full resolution via product page

Caption: Logical workflow for mitigating risks associated with bis(chloromethyl) ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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